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Compound of Interest

Compound Name: Peimisine HCI

Cat. No.: B609900

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Peimisine Hydrochloride (HCI). Researchers, scientists, and drug
development professionals are advised to follow these procedures to ensure safety and
regulatory compliance. Given the conflicting safety information available, a cautious approach,
treating Peimisine HCI as a hazardous substance, is mandated.

One Safety Data Sheet (SDS) indicates that Peimisine HCI is harmful if swallowed and very
toxic to aquatic life with long-lasting effects, requiring disposal via an approved waste disposal
plant.[1] Another SDS suggests it is not classified as hazardous. However, to ensure the
highest safety standards, all personnel should adhere to the more stringent guidelines.

Key Data for Peimisine Hydrochloride

The following table summarizes essential quantitative data for Peimisine HCI.
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Property Value Source

Molecular Formula C27H42CINO3 [1]

Molecular Weight 464.09 g/mol [1]

CAS Number 900498-44-4 [2]
DMSO: 16 mg/ml, Ethanol: 1

Solubility mg/ml, PBS (pH 7.2): Partially [2]

soluble

Hazard Statements

H302: Harmful if swallowed,
H410: Very toxic to aquatic life

with long lasting effects

Precautionary Statement

(Disposal)

P501: Dispose of
contents/container to an

approved waste disposal plant

Experimental Protocol: Peimisine HCI Disposal

The following step-by-step methodology must be followed for the safe disposal of Peimisine

HCI and its containers.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear appropriate PPE, including safety goggles with side-shields, protective gloves,

and a lab coat.

» Handle Peimisine HCI in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or aerosols.

o Ensure an eye-wash station and safety shower are readily accessible.

2. Waste Segregation and Collection:

e Solid Waste:
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o Collect all solid Peimisine HCI waste, including unused product and contaminated
materials (e.g., weighing paper, gloves, absorbent pads), in a designated, clearly labeled,
and sealed hazardous waste container.

o The container must be compatible with the chemical and leak-proof.

Liquid Waste:

o Collect solutions containing Peimisine HCI in a separate, sealed, and clearly labeled
hazardous waste container for aqueous toxic waste.

o Crucially, do not pour any solution containing Peimisine HCI down the drain. This is to
prevent its release into the environment, where it is very toxic to aquatic life.

Empty Containers:

o "Empty" containers that held Peimisine HCI must also be treated as hazardous waste
unless properly decontaminated.

o Rinsing the container is not recommended as the rinsate would also be hazardous waste.
It is safer to dispose of the container through a licensed hazardous waste company.

. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the name "Peimisine
Hydrochloride," and the associated hazard symbols (e.g., harmful, toxic to aquatic life).

Store the sealed waste containers in a designated, secure hazardous waste accumulation
area, away from incompatible materials. This area should be under the direct supervision of
laboratory personnel.

. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EH&S) department or a licensed hazardous waste
disposal company.
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+ Follow all local, state, and federal regulations for the disposal of hazardous pharmaceutical
waste. The Environmental Protection Agency (EPA) regulates such waste under the
Resource Conservation and Recovery Act (RCRA).

Disposal Workflow Diagram

Critical Warning

DO NOT dispose of Peimisine HCI
down the drain due to high aquatic toxicity.
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Caption: Workflow for the safe disposal of Peimisine HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Molecular Biology Products - Laboratory Products Supplier [mbpinc.net]
o 2. Safe Disposal of Laboratory Chemicals [emsllcusa.com]

 To cite this document: BenchChem. [Proper Disposal of Peimisine HCI: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609900#peimisine-hcl-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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